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Compound of Interest

Compound Name: 1'-Hydroxy bufuralol

Cat. No.: B194460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1'-Hydroxy bufuralol is the principal metabolite of bufuralol, a non-selective β-adrenoceptor

antagonist. The formation of 1'-Hydroxy bufuralol is almost exclusively catalyzed by the

polymorphic cytochrome P450 enzyme CYP2D6. Consequently, the measurement of 1'-
Hydroxy bufuralol levels after administration of bufuralol is a widely used and reliable in vivo

and in vitro method to phenotype individuals for their CYP2D6 metabolic capacity. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, metabolic pathways, and analytical methodologies related to 1'-Hydroxy bufuralol.

Chemical Structure and Identification
1'-Hydroxy bufuralol is a hydroxylated derivative of bufuralol, with the hydroxyl group

introduced at the 1'-position of the ethyl group attached to the benzofuran ring system.
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Identifier Value

Formal Name
α²-[[(1,1-dimethylethyl)amino]methyl]-α⁷-methyl-

2,7-benzofurandimethanol[1]

CAS Number 57704-16-2[1]

Molecular Formula C₁₆H₂₃NO₃[1]

Formula Weight 277.4 g/mol [1]

SMILES
CC(O)C1=C(OC(C(O)CNC(C)

(C)C)=C2)C2=CC=C1[1]

InChI Key GTYMTYBCXVOBBB-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of 1'-Hydroxy bufuralol are crucial for understanding its

absorption, distribution, metabolism, and excretion (ADME) profile.
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Property Value Source

Physical Form Solid --INVALID-LINK--

Melting Point 41-49 °C --INVALID-LINK--

pKa (predicted) 13.58 ± 0.20 --INVALID-LINK--

Solubility

Soluble in Chloroform, Slightly

soluble in Methanol and

DMSO

--INVALID-LINK--, --INVALID-

LINK--

logP (predicted)

While a specific predicted logP

value for 1'-Hydroxy bufuralol

is not readily available in the

searched literature, various

computational methods can be

employed for its estimation.

These methods, such as those

based on atomic contributions

or fragment-based

approaches, are valuable tools

in drug discovery for predicting

the lipophilicity of molecules.

-

Metabolic Pathway
The primary metabolic pathway for the formation of 1'-Hydroxy bufuralol is the hydroxylation

of bufuralol. This reaction is predominantly mediated by the cytochrome P450 (CYP) enzyme

system in the liver.
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Metabolic conversion of Bufuralol to 1'-Hydroxy bufuralol.

While CYP2D6 is the major enzyme responsible for this biotransformation, other isoforms,

including CYP2C19 and CYP1A2, have been shown to contribute to a lesser extent,

particularly at higher substrate concentrations. The formation of other minor metabolites, such

as 4-hydroxybufuralol and 6-hydroxybufuralol, has also been reported and is primarily

catalyzed by CYP1A2.

Experimental Protocols
The quantification of 1'-Hydroxy bufuralol is a key procedure in clinical and research settings

for CYP2D6 phenotyping. High-performance liquid chromatography (HPLC) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS) are the most common analytical

techniques employed.
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General Workflow for Quantification of 1'-Hydroxy
bufuralol

Sample Preparation

Analytical Separation and Detection

Data Analysis

Biological Matrix (e.g., Plasma, Urine, Microsomes)

Protein Precipitation (e.g., Acetonitrile, Perchloric Acid)

Centrifugation

Supernatant Collection

HPLC Separation (Reversed-Phase C18 column)

Detection (Fluorescence or MS/MS)

Quantification against Standard Curve

Determination of Metabolite Concentration

Click to download full resolution via product page

General experimental workflow for 1'-Hydroxy bufuralol analysis.

1. Sample Preparation (Protein Precipitation)

Objective: To remove proteins from the biological matrix that can interfere with the analysis.

Protocol:

To a known volume of the biological sample (e.g., 100 µL of plasma or microsomal

incubation), add a precipitating agent such as ice-cold acetonitrile or perchloric acid.

Vortex the mixture thoroughly to ensure complete protein precipitation.
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Centrifuge the samples at high speed (e.g., 10,000 x g for 10 minutes) to pellet the

precipitated proteins.

Carefully collect the supernatant for analysis.

2. HPLC Method

Objective: To separate 1'-Hydroxy bufuralol from the parent drug and other potential

metabolites.

Typical Conditions:

Column: Reversed-phase C18 column.

Mobile Phase: A mixture of an aqueous buffer (e.g., water with 0.1% formic acid or

perchloric acid) and an organic solvent (e.g., acetonitrile). The composition can be

isocratic or a gradient.

Flow Rate: Typically in the range of 0.2-1.0 mL/min.

Detection:

Fluorescence: Excitation at ~252 nm and emission at ~302 nm.

MS/MS: Electrospray ionization (ESI) in positive ion mode is commonly used. The

specific mass transitions for 1'-Hydroxy bufuralol would be monitored.

3. Quantification

Objective: To determine the concentration of 1'-Hydroxy bufuralol in the sample.

Protocol:

Prepare a series of calibration standards with known concentrations of 1'-Hydroxy
bufuralol in the same biological matrix.

Analyze the standards and the unknown samples using the developed HPLC or LC-

MS/MS method.
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Construct a calibration curve by plotting the peak area (or peak area ratio to an internal

standard) against the concentration of the standards.

Determine the concentration of 1'-Hydroxy bufuralol in the unknown samples by

interpolating their peak areas from the calibration curve.

Synthesis and Purification
While 1'-Hydroxy bufuralol is primarily obtained as a metabolite, its chemical synthesis can

be achieved for use as an analytical standard. The general approach involves the oxidation of

bufuralol.

Synthesis: A common method involves the use of a suitable oxidizing agent to introduce a

hydroxyl group at the 1'-position of bufuralol. The specific reaction conditions, including the

choice of oxidant, solvent, and temperature, would need to be optimized to achieve a good

yield and selectivity.

Purification: Following the synthesis, the crude product would require purification to isolate

1'-Hydroxy bufuralol from unreacted starting material and any byproducts. Techniques such

as preparative HPLC or column chromatography are typically employed for this purpose. The

purity of the final product should be confirmed using analytical techniques like HPLC, mass

spectrometry, and NMR.

Signaling Pathway Involvement
Currently, there is no direct evidence to suggest that 1'-Hydroxy bufuralol is an active

modulator of specific signaling pathways. Its primary significance lies in its role as a biomarker

for CYP2D6 activity. The parent compound, bufuralol, exerts its pharmacological effects by

acting as a β-adrenoceptor antagonist, thereby inhibiting the signaling pathways associated

with these receptors. The metabolism to 1'-Hydroxy bufuralol is a detoxification and

elimination pathway.

Conclusion
1'-Hydroxy bufuralol is a critical molecule in the fields of drug metabolism and

pharmacogenetics. Its chemical structure and properties have been well-characterized, and

robust analytical methods for its quantification are established. A thorough understanding of its
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formation and properties is essential for researchers and clinicians involved in drug

development and personalized medicine, particularly for drugs metabolized by CYP2D6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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